Cas no 2680598-46-1 (2-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)butanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)butanoic acid
• CAS No: 2680598-46-1
• MF: C₁₈H₁₈BrNO₄
• MW: 392.243824481964
• CID: 5620973
• PubChem ID: 165921251
• Update Time: 2025-06-11

2-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-3-(3-bromophenyl)butanoic acid
• 2680598-46-1
• EN300-28302755
• 2-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)butanoic acid

• Inchi： 1S/C18H18BrNO4/c1-12(14-8-5-9-15(19)10-14)16(17(21)22)20-18(23)24-11-13-6-3-2-4-7-13/h2-10,12,16H,11H2,1H3,(H,20,23)(H,21,22)
• InChI Key： CGXVJGKHEQGDFS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)C(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 391.04192g/mol
• Monoisotopic Mass: 391.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)butanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)butanoic acid (CAS No. 2680598-46-1) in Modern Chemical and Pharmaceutical Research

2-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)butanoic acid, identified by its CAS number 2680598-46-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif combining a benzyloxy carbonyl group and a brominated phenyl ring, exhibits promising properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, characterized by a butanoic acid backbone, positions it as a versatile building block for drug discovery and development programs.

The benzyloxy carbonyl moiety in the compound's name is particularly noteworthy, as it serves as a protective group for amino acids during peptide synthesis. This functionality is widely employed in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions and ensure high fidelity in the assembly of complex peptide sequences. The 3-bromophenyl substituent, on the other hand, introduces electronic and steric effects that can modulate the compound's reactivity and interactions with biological targets.

In recent years, the demand for novel pharmacophores with tailored properties has driven extensive exploration of compounds like 2-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)butanoic acid. Researchers have leveraged its structural features to develop inhibitors targeting various enzymatic pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. The bromophenyl group, for instance, has been shown to enhance binding affinity to certain protein receptors due to its ability to engage in halogen bonding—a critical interaction motif in drug design.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The incorporation of the benzyloxy carbonyl group allows for selective deprotection steps, enabling chemists to fine-tune the structure of these mimics with precision. This flexibility has been instrumental in generating highly potent and selective inhibitors that exhibit favorable pharmacological profiles.

The pharmaceutical industry has been particularly interested in derivatives of 2-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)butanoic acid due to their potential as lead compounds for therapeutic intervention. Preclinical studies have demonstrated that certain analogs derived from this scaffold exhibit inhibitory activity against kinases and proteases involved in disease pathogenesis. The ability to modify both the benzyloxy carbonyl and 3-bromophenyl moieties allows for systematic optimization campaigns aimed at improving potency, selectivity, and solubility.

The use of computational methods has further accelerated the development of novel derivatives. Molecular modeling techniques have been employed to predict how modifications to the benzyloxy carbonyl-containing fragment or the 3-bromophenyl-substituted side chain will influence binding interactions with biological targets. These insights have guided synthetic efforts toward generating compounds with enhanced therapeutic potential.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)butanoic acid (CAS No. 2680598-46-1) represents a significant advancement in the realm of medicinal chemistry. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in shaping the future of drug discovery and development.